3-Methylamino-2-phenylthiophene

• Molecular Formula: C11H11NS
• Molecular Weight: 189.28 g/mol
• IUPAC Name: N-methyl-2-phenylthiophen-3-amine
• InChI: InChI=1S/C11H11NS/c1-12-10-7-8-13-11(10)9-5-3-2-4-6-9/h2-8,12H,1H3
• InChI Key: PRZGGBBPWSDYCY-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(SC=C1)C2=CC=CC=C2

Description

3-Methylamino-2-phenylthiophene is a useful research compound. Its molecular formula is C11H11NS and its molecular weight is 189.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of LAH in THF was added a solution of tert-butyl (2-phenyl-3-thienyl)carbamate in THF, followed by stirring at room temperature for 30 minutes and the stirring at 70° C. for 4 hours. After cooling at room temperature, Na2SO4.10H2O was added thereto, followed by stirring at room temperature for 30 minutes. The reaction mixture was filtered and concentrated under reduced pressure to obtain 3-methylamino-2-phenylthiophene as a colorless oily substance.